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Compound of Interest

Compound Name: 4-Chloro-5-nitroquinoline

Cat. No.: B1354559

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical properties of 4-
Chloro-5-nitroquinoline, a heterocyclic compound of interest in medicinal chemistry and drug
development. This document summarizes key physicochemical data and outlines standardized
experimental protocols for their determination. The information presented is intended to support
researchers and scientists in the effective handling, characterization, and application of this
compound in a laboratory setting.

Core Physical Properties

4-Chloro-5-nitroquinoline is a solid, crystalline substance at room temperature. A summary of
its key physical and chemical identifiers is provided below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1354559?utm_src=pdf-interest
https://www.benchchem.com/product/b1354559?utm_src=pdf-body
https://www.benchchem.com/product/b1354559?utm_src=pdf-body
https://www.benchchem.com/product/b1354559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula CoHsCIN202 [1112]
Molecular Weight 208.6 g/mol [2]

CAS Number 40106-98-7 [11[2]
Appearance Crystalline solid

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Note: Experimentally determined values for melting point, boiling point, and specific solubility
are not readily available in public literature. The protocols outlined in Section 2 can be utilized
to determine these properties.

Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for determining the key
physical properties of 4-Chloro-5-nitroquinoline.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically
signifies a high-purity compound.

Methodology: Capillary Method

» Sample Preparation: A small amount of finely powdered 4-Chloro-5-nitroquinoline is
packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer.

e Heating: The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute)
as it approaches its expected melting point.
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» Observation: The temperature at which the first drop of liquid appears (onset of melting) and
the temperature at which the entire solid has liquefied (completion of melting) are recorded.
This range represents the melting point of the substance.

Solubility Assessment

Understanding the solubility of 4-Chloro-5-nitroquinoline in various solvents is crucial for its
application in synthesis, purification, and biological assays. While specific data is unavailable,
the solubility of the related compound, 5-nitroquinoline, suggests it is likely soluble in organic
solvents like ethanol, methanol, and dimethyl sulfoxide (DMSOQO), with limited solubility in water.

[3]
Methodology: Qualitative Solubility Test

e Solvent Selection: A range of solvents of varying polarities should be tested, including water,
ethanol, methanol, acetone, and dimethyl sulfoxide (DMSO).

e Procedure:

o

Add approximately 10 mg of 4-Chloro-5-nitroquinoline to a small test tube.

Add 1 mL of the selected solvent to the test tube.

[¢]

[e]

Vortex or shake the mixture vigorously for 1-2 minutes.

[e]

Visually inspect the solution for the presence of undissolved solid.

» Classification:
o Soluble: No visible solid particles remain.
o Partially Soluble: Some solid has dissolved, but undissolved particles are still visible.
o Insoluble: The solid does not appear to have dissolved.

Methodology: Quantitative Solubility Determination (Shake-Flask Method)
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» Preparation of Saturated Solution: An excess amount of 4-Chloro-5-nitroquinoline is added
to a known volume of the desired solvent in a sealed flask.

o Equilibration: The flask is agitated at a constant temperature for a sufficient period (typically
24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The undissolved solid is separated from the solution by centrifugation
and/or filtration.

e Analysis: The concentration of 4-Chloro-5-nitroquinoline in the clear, saturated solution is
determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-
Performance Liquid Chromatography (HPLC).

Experimental Workflows

While a detailed, step-by-step synthesis protocol for 4-Chloro-5-nitroquinoline is not readily
available in the reviewed literature, a general synthetic approach for related compounds can be
conceptualized. The synthesis of chloro-nitroquinoline derivatives often involves the nitration of
a quinoline precursor followed by a chlorination step.

The following diagram illustrates a generalized workflow for the synthesis of a chloro-
nitroquinoline derivative, which could be adapted for 4-Chloro-5-nitroquinoline.
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Generalized Synthesis Workflow for Chloro-Nitroquinolines

Step 1: Nitration

Nitrating Agent

Quinoline Precursor (e.g., HNO3/H2S04)

Step 2: Chlorination

Chlorinating Agent
(e.g., POCI3)

Nitroquinoline Intermediate

Chloro-Nitroquinoline Product

Step 3: Pvurification

Crude Product

:

Purification
(e.g., Recrystallization,
Chromatography)

;

Pure Chloro-Nitroquinoline

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of chloro-nitroquinoline compounds.

Signaling Pathways and Biological Activity
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Currently, there is no specific information available in the scientific literature detailing the
involvement of 4-Chloro-5-nitroquinoline in any particular signaling pathways. Research into
the biological activities of various quinoline derivatives is ongoing in the field of medicinal
chemistry, with some analogs showing potential as antimalarial agents.[4] Further investigation
is required to elucidate the specific biological targets and mechanisms of action for 4-Chloro-5-
nitroquinoline.

Conclusion

This technical guide has summarized the currently available physical property data for 4-
Chloro-5-nitroquinoline and provided standardized experimental protocols for the
determination of its melting point and solubility. While specific experimental values for these
properties are not yet published, the methodologies described herein provide a clear path for
their empirical determination. The generalized synthesis workflow offers a conceptual
framework for the production of this and related compounds. Further research is warranted to
explore the biological activities and potential therapeutic applications of 4-Chloro-5-
nitroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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